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Compound of Interest

Compound Name:
2-Amino-2-(4-

methoxyphenyl)acetic acid

Cat. No.: B1619991 Get Quote

An Expert Guide to Personal Protective Equipment for Handling 2-Amino-2-(4-
methoxyphenyl)acetic acid

For research scientists and drug development professionals, the integrity of an experiment is

intrinsically linked to the safety of the personnel conducting it. Handling specialized chemical

reagents like 2-Amino-2-(4-methoxyphenyl)acetic acid demands a comprehensive

understanding of its hazard profile and the implementation of rigorous safety protocols. This

guide provides an in-depth, procedural framework for the selection, use, and disposal of

Personal Protective Equipment (PPE), ensuring both personal safety and the preservation of

your research environment.

Understanding the Hazard: A Proactive Approach to
Safety
2-Amino-2-(4-methoxyphenyl)acetic acid is a solid organic compound. While specific

toxicological data is limited, the primary hazards associated with this chemical and its structural

analogs are related to direct contact. The Globally Harmonized System (GHS) classifications

for similar compounds indicate a significant risk of serious eye irritation.[1][2] Skin and

respiratory irritation are also potential hazards that must be addressed.[2]

A proactive safety plan begins with a thorough hazard assessment. Before handling this

compound, it is critical to consult the Safety Data Sheet (SDS) and understand the potential
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routes of exposure.

Hazard
Classification

Description
Primary Exposure
Route

Source

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation, potentially

leading to damage if

not addressed

immediately.[1][3]

Eyes [1],[3]

Skin

Corrosion/Irritation

May cause skin

irritation upon contact.

[2]

Skin [2]

Respiratory Irritation

Inhalation of dust may

cause respiratory tract

irritation.[2]

Inhalation [2]

Acute Toxicity (Oral)
May be harmful if

swallowed.[4]
Ingestion [4]

The Hierarchy of Controls: PPE as the Final Barrier
Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. Personal Protective Equipment, while essential, is the last line of defense. Before

relying on PPE, laboratory managers and researchers must prioritize engineering and

administrative controls.
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Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

e.g., Fume Hood

Administrative Controls
(Change the way people work)

e.g., SOPs, Training

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

e.g., Goggles, Gloves, Lab Coat
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Task Assessment:
Handling 2-Amino-2-

(4-methoxyphenyl)acetic acid

Is the task performed
 in a certified

 chemical fume hood?

Is there a large spill
 or uncontrolled release
 outside of a fume hood?

Yes

Use a full-face respirator with
 multi-purpose combination (US) or

 ABEK (EN 14387) cartridges.
Evacuate and follow spill protocol.

No

Consider a NIOSH-approved
 N95 respirator for weighing

 fine powders, even in a hood.

No Yes

Standard PPE sufficient.
No respirator required.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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